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6,7-epoxycanrenone 6,7-epoxycanrenone
Brand Name: Vulcanchem
CAS No.: 114577-01-4
VCID: VC0051256
InChI: InChI=1S/C22H28O4/c1-20-7-3-12(23)11-15(20)18-19(25-18)17-13(20)4-8-21(2)14(17)5-9-22(21)10-6-16(24)26-22/h11,13-14,17-19H,3-10H2,1-2H3/t13-,14-,17+,18+,19-,20+,21-,22+/m0/s1
SMILES: CC12CCC(=O)C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C
Molecular Formula: C22H28O4
Molecular Weight: 356.5 g/mol

6,7-epoxycanrenone

CAS No.: 114577-01-4

Main Products

VCID: VC0051256

Molecular Formula: C22H28O4

Molecular Weight: 356.5 g/mol

6,7-epoxycanrenone - 114577-01-4

CAS No. 114577-01-4
Product Name 6,7-epoxycanrenone
Molecular Formula C22H28O4
Molecular Weight 356.5 g/mol
IUPAC Name (1R,2S,4R,10R,11S,14S,15R,18S)-10,14-dimethylspiro[3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-5-ene-15,5'-oxolane]-2',7-dione
Standard InChI InChI=1S/C22H28O4/c1-20-7-3-12(23)11-15(20)18-19(25-18)17-13(20)4-8-21(2)14(17)5-9-22(21)10-6-16(24)26-22/h11,13-14,17-19H,3-10H2,1-2H3/t13-,14-,17+,18+,19-,20+,21-,22+/m0/s1
Standard InChIKey FSIPNQUJIAOSNJ-VRQGMAQHSA-N
Isomeric SMILES C[C@]12CCC(=O)C=C1[C@@H]3[C@@H](O3)[C@@H]4[C@@H]2CC[C@]5([C@H]4CC[C@@]56CCC(=O)O6)C
SMILES CC12CCC(=O)C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C
Canonical SMILES CC12CCC(=O)C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C
Synonyms 6,7-epoxy-3-oxo-4-pregnene-21,17-carbolactone
6,7-epoxy-3-oxopregn-4-ene-21,17-carbolactone
6,7-epoxycanrenone
PubChem Compound 159479
Last Modified Nov 11 2021
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